2-Chloro-5-cyclopropoxy-3-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 2-chloro-5-cyclopropyloxy-3-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-8-7(10)3-6(4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: JGIJBEYZCSTZOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)Cl)I

Description

2-Chloro-5-cyclopropoxy-3-iodopyridine is a halogenated pyridine derivative characterized by three distinct substituents: a chlorine atom at position 2, an iodine atom at position 3, and a cyclopropoxy group (-O-cyclopropyl) at position 3. This compound combines electron-withdrawing halogens (Cl, I) and a sterically demanding cyclopropoxy moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-cyclopropoxy-3-iodopyridine typically involves multi-step reactions starting from commercially available pyridine derivativesThe reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of 2-Chloro-5-cyclopropoxy-3-iodopyridine may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques to obtain the compound in high purity suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-cyclopropoxy-3-iodopyridine undergoes several types of chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the substituents.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for coupling reactions, strong nucleophiles for substitution reactions, and oxidizing or reducing agents for redox reactions. The conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, coupling reactions with boronic acids can yield biaryl compounds, while substitution reactions can introduce various functional groups onto the pyridine ring .

Scientific Research Applications

2-Chloro-5-cyclopropoxy-3-iodopyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocycles.

Biology: Investigated for its potential biological activity and as a precursor for bioactive compounds.

Medicine: Explored for its potential use in drug discovery and development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-5-cyclopropoxy-3-iodopyridine involves its interaction with molecular targets through its functional groups. The chloro and iodo substituents can participate in halogen bonding, while the cyclopropoxy group can engage in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, or other biological targets, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Reactivity

2-Chloro-5-iodopyridine (CAS 69045-79-0)

• Structure : Chlorine (position 2), iodine (position 5).
• Molecular Formula : C₅H₃ClIN.
• Molecular Weight : 239.44 g/mol.
• Key Properties : Melting point = 99°C; yellow crystalline powder .
• Comparison : The absence of the cyclopropoxy group in this compound reduces steric hindrance compared to the target molecule. The iodine at position 5 (vs. position 3 in the target) may alter regioselectivity in cross-coupling reactions .

2-Chloro-5-(propan-2-yloxy)pyridine

• Structure : Chlorine (position 2), isopropoxy group (-OCH(CH₃)₂) at position 4.
• Molecular Formula: C₈H₉ClNO.
• However, the cyclopropoxy group in the target compound may confer unique reactivity in ring-opening or cycloaddition reactions due to its high ring strain .

2-Chloro-5-iodo-3-nitropyridine

• Structure : Chlorine (position 2), iodine (position 5), nitro group (position 3).
• Key Applications : Used in research for its electron-deficient aromatic system, facilitating nucleophilic substitution. The nitro group (strong electron-withdrawing) contrasts with the iodine in the target compound, which may act as a leaving group in Suzuki-Miyaura couplings .

Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
2-Chloro-5-cyclopropoxy-3-iodopyridine*	C₈H₆ClINO	309.50 (calculated)	Not reported	Cl (2), I (3), O-cyclopropyl (5)
2-Chloro-5-iodopyridine	C₅H₃ClIN	239.44	99	Cl (2), I (5)
2-Chloro-5-(propan-2-yloxy)pyridine	C₈H₉ClNO	185.62	Not reported	Cl (2), OCH(CH₃)₂ (5)
2-Chloro-5-iodo-3-nitropyridine	C₅H₂ClIN₂O₂	284.44	Not reported	Cl (2), I (5), NO₂ (3)

*Calculated molecular weight based on substituents.